Cas no 1213678-78-4 ((1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine)

• Product Name: (1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1213678-78-4
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• MDL: MFCD11507757
• CID: 4563241
• PubChem ID: 96956087
• Update Time: 2025-05-19

(1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[3-nitro-5-(trifluoromethyl)phenyl]ethylamine
• (1R)-1-[3-Nitro-5-(trifluoromethyl)phenyl]ethanamine
• EN300-1931998
• (R)-1-(3-Nitro-5-(trifluoromethyl)phenyl)ethan-1-amine
• DB-389046
• SCHEMBL23520544
• AKOS037646470
• 1213678-78-4
• (1R)-1-[3-nitro-5-(trifluoromethyl)phenyl]ethan-1-amine
• AT23776
• AS-68979
• RZBQSBXQOWBINI-RXMQYKEDSA-N
• (1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine

• MDL： MFCD11507757
• Inchi： 1S/C9H9F3N2O2/c1-5(13)6-2-7(9(10,11)12)4-8(3-6)14(15)16/h2-5H,13H2,1H3/t5-/m1/s1
• InChI Key： RZBQSBXQOWBINI-RXMQYKEDSA-N
• SMILES： FC(C1=CC(=CC(=C1)[C@@H](C)N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 234.06161202g/mol
• Monoisotopic Mass: 234.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 243.5±40.0 °C at 760 mmHg
• Flash Point: 101.1±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine

Introduction to (1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 1213678-78-4)

(1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 1213678-78-4) is a chiral compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro group and a trifluoromethyl substituent, which contribute to its distinct chemical and biological properties.

The nitro group in the molecule is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The trifluoromethyl group adds further complexity by enhancing the lipophilicity and metabolic stability of the molecule. These properties make (1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the potential of this compound in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that (1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine exhibits potent activity against certain enzymes involved in inflammatory responses. This activity suggests its potential as a lead compound for developing anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine has also been investigated for its effects on central nervous system (CNS) disorders. A study published in the European Journal of Pharmacology demonstrated that this compound can cross the blood-brain barrier and interact with specific neurotransmitter receptors, making it a promising candidate for treating neurological conditions such as Parkinson's disease and Alzheimer's disease.

The chiral nature of (1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine is another critical aspect that contributes to its biological activity. Chiral compounds often exhibit different pharmacological profiles compared to their enantiomers, which can be leveraged to optimize therapeutic outcomes. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of this compound, further enhancing its utility in drug development.

Synthetic methods for preparing (1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine have been extensively studied. One notable approach involves the use of chiral catalysts in asymmetric hydrogenation reactions, which allows for high enantiomeric excess (ee) values to be achieved. This method not only ensures the production of the desired enantiomer but also improves the overall yield and purity of the final product.

In terms of safety and toxicity, preliminary studies have indicated that (1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use.

The potential applications of (1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine extend beyond pharmaceuticals. In materials science, this compound has been explored for its unique electronic properties, particularly in the development of organic semiconductors and photovoltaic materials. The presence of both nitro and trifluoromethyl groups can influence the electronic structure and charge transport properties of these materials, making them suitable for advanced technological applications.

In conclusion, (1R)-1-3-Nitro-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 1213678-78-4) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its significance in these fields.